3-Ethyl-5-methyl-1,2-oxazole-4-carboxamide
Overview
Description
“3-Ethyl-5-methyl-1,2-oxazole-4-carboxamide” is a chemical compound with the molecular formula C7H10N2O2 . It is a white to cream powder .
Molecular Structure Analysis
The molecular structure of “3-Ethyl-5-methyl-1,2-oxazole-4-carboxamide” can be represented by the InChI code1S/C7H10N2O2/c1-3-5-6(7(8)10)4(2)11-9-5/h3H2,1-2H3,(H2,8,10)
and the SMILES string CCC1=NOC(C)=C1C(O)=O
. Physical And Chemical Properties Analysis
“3-Ethyl-5-methyl-1,2-oxazole-4-carboxamide” is a white to cream powder . Its molecular weight is 154.17 . The melting point is between 118.0-128.0°C .Scientific Research Applications
Chemical Synthesis
“3-Ethyl-5-methyl-1,2-oxazole-4-carboxamide” is used in the field of chemical synthesis . It’s a white to cream powder with a melting point between 123°C to 125°C . This compound is often used as a building block in the synthesis of more complex molecules .
Analgesic Potential
This compound has been evaluated for its analgesic potential . In a study, it was found that 3-substituted isoxazole-4-carboxamide derivatives, which include “3-Ethyl-5-methyl-1,2-oxazole-4-carboxamide”, showed promising anti-nociceptive effects in animal models of pain .
Antibacterial Activity
Oxazole derivatives, including “3-Ethyl-5-methyl-1,2-oxazole-4-carboxamide”, have been studied for their antibacterial potential . They have been screened against E. coli and Xanthomonas citri, showing promising results .
Organic Chemistry Research
In the field of organic chemistry, “3-Ethyl-5-methyl-1,2-oxazole-4-carboxamide” is used in the study of oxazole synthesis . It’s used in the direct arylation and alkenylation of oxazoles .
Pharmaceutical Research
“3-Ethyl-5-methyl-1,2-oxazole-4-carboxamide” is used in pharmaceutical research due to its various biological activities . Its properties make it a valuable compound in the development of new drugs .
Material Science
In material science, this compound is used due to its unique structural and chemical properties . It can be used in the development of new materials with specific characteristics .
Safety and Hazards
Future Directions
Mechanism of Action
Target of Action
Oxazole derivatives have been known to exhibit a wide spectrum of biological activities, suggesting that they interact with a variety of molecular targets .
Mode of Action
It’s known that the electron density from the aryl amine in oxazole compounds is delocalized into the oxazole ring, making the amide carbonyl susceptible to nucleophilic attack . This suggests that 3-Ethyl-5-methyl-1,2-oxazole-4-carboxamide may interact with its targets through a similar mechanism.
Biochemical Pathways
Oxazole derivatives have been associated with a variety of biological activities, implying that they may influence multiple biochemical pathways .
Result of Action
Given the wide spectrum of biological activities associated with oxazole derivatives, it’s likely that the compound exerts diverse effects at the molecular and cellular levels .
properties
IUPAC Name |
3-ethyl-5-methyl-1,2-oxazole-4-carboxamide | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H10N2O2/c1-3-5-6(7(8)10)4(2)11-9-5/h3H2,1-2H3,(H2,8,10) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MZSRUKUQHAHSKP-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC1=NOC(=C1C(=O)N)C | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H10N2O2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
154.17 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
3-Ethyl-5-methyl-1,2-oxazole-4-carboxamide |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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